Cas no 2580211-44-3 (4-{(tert-butoxy)carbonylamino}-2-chloro-5-methylbenzoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2-chloro-5-methylbenzoic acid
• CAS No: 2580211-44-3
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• CID: 5660726
• PubChem ID: 165900308
• Update Time: 2025-06-07

4-{(tert-butoxy)carbonylamino}-2-chloro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580211-44-3
• EN300-27728175
• 4-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methylbenzoic acid
• 4-{(tert-butoxy)carbonylamino}-2-chloro-5-methylbenzoic acid

• Inchi： 1S/C13H16ClNO4/c1-7-5-8(11(16)17)9(14)6-10(7)15-12(18)19-13(2,3)4/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： AELUJEANOMKULB-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.0767857g/mol
• Monoisotopic Mass: 285.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-2-chloro-5-methylbenzoic acid

4-{(tert-butoxy)carbonylamino}-2-chloro-5-methylbenzoic Acid: A Comprehensive Overview

The compound 4-{(tert-butoxy)carbonylamino}-2-chloro-5-methylbenzoic acid, identified by the CAS number 2580211-44-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, often referred to as tert-butoxycarbonyl amino benzoic acid derivative, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of this compound is characterized by a benzoic acid backbone with substituents at positions 2, 4, and 5. The presence of a chlorine atom at position 2, a methyl group at position 5, and a tert-butoxycarbonyl amino group at position 4 imparts distinct chemical properties. The tert-butoxycarbonyl (Boc) group is a common protecting group in peptide synthesis, highlighting its utility in organic synthesis.

Recent studies have explored the synthesis and characterization of this compound, emphasizing its stability and reactivity under various conditions. Researchers have demonstrated that the tert-butoxycarbonyl amino group can be selectively removed under acidic or enzymatic conditions, making it a versatile building block for constructing complex molecules.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its ability to act as a precursor for peptide synthesis has been exploited in the creation of novel antibiotics and anticancer agents. Additionally, the presence of the chlorine atom introduces electronic effects that can modulate the pharmacokinetic properties of derivatives.

The methyl group at position 5 contributes to the molecule's lipophilicity, enhancing its potential for drug delivery systems. Recent advancements in medicinal chemistry have leveraged this property to design drugs with improved bioavailability and target specificity.

From an environmental perspective, studies have examined the biodegradation pathways of this compound, revealing its potential impact on ecosystems. Researchers have highlighted the importance of understanding its fate in aquatic environments to ensure sustainable chemical practices.

In conclusion, 4-{(tert-butoxy)carbonylamino}-2-chloro-5-methylbenzoic acid represents a valuable molecule with diverse applications across multiple disciplines. Its structural features and reactivity make it an essential component in modern organic synthesis and drug discovery efforts.